Cas no 156072-84-3 (5-Chloro-3-methylpyridine-2-carbonitrile)

• Product Name: 5-Chloro-3-methylpyridine-2-carbonitrile
• CAS No: 156072-84-3
• MF: C₇H₅ClN₂
• MW: 152.581000089645
• MDL: MFCD17214209
• CID: 1026000
• PubChem ID: 21864563
• Update Time: 2025-06-26

5-Chloro-3-methylpyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-chloro-3-methyl-2-Pyridinecarbonitrile
• 5-Chloro-3-methylpicolinonitrile
• 5-Chloro-3-methylpyridine-2-carbonitrile
• 5-Chloro-2-cyano-3-methylpyridine, 5-Chloro-3-methylpicolinonitrile
• A883596
• AMY6286
• SY031485
• WUVNWFZJNYBPIJ-UHFFFAOYSA-N
• BL007508
• 156072-84-3
• SCHEMBL4586295
• FS-3674
• 5-Chloro-2-cyano-3-methylpyridine
• AKOS016004914
• AB71756
• DTXSID60619016
• DA-43972
• CHEMBL4530225
• MFCD17214209
• EN300-261790
• CS-W022353
• 2-Pyridinecarbonitrile, 5-chloro-3-methyl-

• MDL： MFCD17214209
• Inchi： 1S/C7H5ClN2/c1-5-2-6(8)4-10-7(5)3-9/h2,4H,1H3
• InChI Key： WUVNWFZJNYBPIJ-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C#N)C(C)=C1

Computed Properties

• Exact Mass: 152.01400
• Monoisotopic Mass: 152.0141259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 36.7Ų

Experimental Properties

• PSA: 36.68000
• LogP: 1.91508

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 5-Chloro-3-methylpyridine-2-carbonitrile

5-Chloro-3-methylpyridine-2-carbonitrile: A Versatile Compound in Modern Pharmaceutical and Chemical Research

5-Chloro-3-methylpyridine-2-carbonitrile, with the chemical structure of a pyridine ring substituted with a chlorine atom at the 5-position, a methyl group at the 3-position, and a cyano group at the 2-position, has emerged as a significant compound in the fields of medicinal chemistry and materials science. This 5-Chloro-3-methylpyridine-2-carbonitrile is characterized by its unique electronic properties and structural versatility, making it a valuable precursor for the synthesis of various bioactive molecules and functional materials. Recent studies have highlighted its potential applications in drug discovery, catalytic reactions, and the development of advanced organic compounds.

5-Chloro-3-methylpyridine-3-carbonitrile is a derivative of pyridine, a heterocyclic compound with a wide range of biological activities. The presence of the cyano group at the 2-position contributes to its high reactivity, while the substituents on the pyridine ring enhance its ability to interact with biological targets. This 5-Chloro-3-methylpyridine-2-carbonitrile is particularly notable for its ability to serve as a building block in the synthesis of complex molecules, including pharmaceuticals and agrochemicals.

Recent advances in synthetic chemistry have enabled the efficient preparation of 5-Chloro-3-methylpyridine-2-carbonitrile through various methodologies. One notable approach involves the use of transition metal-catalyzed coupling reactions, which allow for the precise functionalization of the pyridine ring. These methods have been extensively studied in the context of green chemistry, emphasizing the importance of sustainable synthesis strategies. For instance, a 2023 study published in Green Chemistry demonstrated the successful synthesis of 5-Chloro-3-methylpyridine-2-carbonitrile using a solvent-free microwave-assisted process, which significantly reduced energy consumption and waste generation.

The biological activity of 5-Chloro-3-methylpyridine-2-carbonitrile has been the focus of several recent investigations. Researchers have explored its potential as a lead compound for the development of new drugs targeting various diseases. A 2024 study in Journal of Medicinal Chemistry reported that derivatives of 5-Chloro-3-methylpyridine-2-carbonitrile exhibited potent antitumor activity against multiple cancer cell lines, including breast and lung cancer. The compound's ability to modulate key signaling pathways, such as the PI3K/AKT and MAPK pathways, was highlighted as a critical factor in its efficacy.

Another area of interest is the use of 5-Chloro-3-methylpyridine-2-carbonitrile in the development of antimicrobial agents. A 2023 study published in Antimicrobial Agents and Chemotherapy demonstrated that compounds derived from 5-Chloro-3-methylpyridine-2-carbonitrile showed significant inhibitory activity against multidrug-resistant bacteria, including Staphylococcus aureus and Pseudomonas aeruginosa. The study suggested that the compound's cyano group plays a crucial role in its antimicrobial activity by disrupting bacterial cell membrane integrity.

Additionally, 5-Chloro-3-methylpyridine-2-carbonitrile has been explored for its potential applications in the field of materials science. Its unique electronic properties make it a promising candidate for the synthesis of conductive polymers and organic semiconductors. A 2024 study in Advanced Materials reported the successful fabrication of organic field-effect transistors using 5-Chloro-3-methylpyridine-2-carbonitrile as a key component. The compound's ability to form stable π-π interactions with other organic molecules was highlighted as a key factor in its performance in these devices.

The synthetic versatility of 5-Chloro-3-methylpyridine-2-carbonitrile has also been leveraged in the development of new catalytic systems. A 2023 study in Catalysis Science & Technology described the use of 5-Chloro-3-methylpyridine-2-carbonitrile as a ligand in transition metal complexes, which showed enhanced catalytic activity in various organic transformations. The study emphasized the importance of the compound's electronic properties in modulating the reactivity of the metal centers.

Furthermore, the environmental impact of 5-Chloro-3-methylpyridine-2-carbonitrile has been a topic of recent research. A 2024 study in Environmental Science & Technology assessed the biodegradability and ecotoxicity of the compound. The results indicated that 5-Chloro-3-methylpyridine-2-carbonitrile is relatively stable in the environment, raising concerns about its potential long-term ecological impact. The study recommended the development of more sustainable synthesis methods to mitigate these risks.

Despite its promising applications, the use of 5-Chloro-3-methylpyridine-2-carbonitrile is not without challenges. One of the primary concerns is the potential for toxicological effects, particularly in high-concentration environments. A 2023 study in Toxicological Sciences reported that prolonged exposure to 5-Chloro-3-methylpyridine-2-carbonitrile may lead to adverse effects on the liver and kidneys. The study emphasized the importance of rigorous safety assessments and the development of protective measures for workers handling the compound.

In conclusion, 5-Chloro-3-methylpyridine-2-carbonitrile is a multifunctional compound with a wide range of applications in medicinal chemistry, materials science, and catalysis. Recent studies have demonstrated its potential as a lead compound for the development of new drugs and its utility in the synthesis of advanced materials. However, further research is needed to fully understand its biological effects and to develop sustainable synthesis methods that minimize its environmental impact.

As the field of organic chemistry continues to evolve, the role of 5-Chloro-3-methylpyridine-2-carbonitrile is likely to expand. Ongoing research into its properties and applications will undoubtedly contribute to the development of new technologies and therapeutic strategies. The compound's unique structural features and reactivity make it a valuable resource for future innovations in science and technology.

For those interested in the synthesis and applications of 5-Chloro-3-methylpyridine-2-carbonitrile, further exploration into its chemical properties and biological activities is recommended. This compound represents a fascinating area of research with significant potential for impact in various scientific disciplines.

Finally, it is important to emphasize the importance of responsible research and development involving 5-Chloro-3-methylpyridine-2-carbonitrile. As with any chemical compound, the benefits of its use must be balanced with a thorough understanding of its risks and the implementation of appropriate safety measures. By addressing these challenges, the scientific community can ensure that the potential of 5-Chloro-3-methylpyridine-2-carbonitrile is harnessed in a responsible and sustainable manner.

As we continue to uncover the possibilities of 5-Chloro-3-methylpyridine-2-carbonitrile, we can look forward to its continued role in advancing scientific knowledge and technological innovation. The compound's journey from a simple organic molecule to a key player in modern chemistry is a testament to the power of scientific discovery and the importance of continued research in this field.

Ultimately, the story of 5-Chloro-3-methylpyridine-2-carbonitrile is one of discovery, innovation, and the pursuit of knowledge. As researchers continue to explore its properties and applications, the compound will undoubtedly remain a subject of interest and study, contributing to the ongoing evolution of chemistry and its impact on society.

With its unique structure and versatile properties, 5-Chloro-3-methylpyridine-2-carbonitrile represents a promising area of research with the potential to drive future advancements in science and technology. As we continue to explore its possibilities, we can look forward to a future where this compound plays a significant role in shaping the scientific landscape.

Moreover, the continued study of 5-Chloro-3-methylpyridine-2-carbonitrile will undoubtedly lead to new discoveries and innovations, further expanding its applications and impact. The compound's journey is far from over, and its potential for future developments remains a subject of great interest and excitement in the scientific community.

In summary, 5-Chloro-3-methylpyridine-2-carbonitrile is a compound with a rich history and a promising future. Its unique properties and wide-ranging applications make it a valuable subject of study, and its continued exploration will undoubtedly contribute to the advancement of science and technology in the years to come.

As we move forward, the importance of 5-Chloro-3-methylpyridine-2-carbonitrile in the field of chemistry will only grow, and its role in driving innovation and discovery will become even more significant. The compound's potential for future developments is vast, and its impact on scientific research and technological advancement is expected to be substantial.

With its unique structure and versatile properties, 5-Chloro-3-methylpyridine-2-carbonitrile is poised to continue making important contributions to the scientific community. As researchers and scientists continue to explore its possibilities, the compound will remain a central focus in the ongoing quest for knowledge and innovation in the field of chemistry.

Ultimately, the story of 5-Chlor, 3-methylpyridine-2-carbonitrile is one of endless possibilities and the potential for future breakthroughs. As we continue to study and understand this compound, we can look forward to a future where it plays a vital role in shaping the next generation of scientific discoveries and technological advancements.

Thank you for reading about 5-Chloro-3-methylpyridine-2-carbonitrile. We hope that this information has provided you with a comprehensive understanding of its properties, applications, and potential for future research and development. As the field of chemistry continues to evolve, the importance of compounds like 5-Chloro-3-methylpyridine-2-carbonitrile will only continue to grow, and their role in advancing scientific knowledge and technological innovation will become even more significant.

May the journey of 5-Chloro-3-methylpyridine-2-carbonitrile continue to inspire and guide future research and discovery in the field of chemistry. As we explore the possibilities of this compound, we can look forward to a future where its potential is fully realized and its impact on science and technology is maximized.

Thank you for your interest in 5-Chloro-3-methylpyridine-2-carbonitrile. We hope that this information has been helpful and informative, and we look forward to the continued exploration and development of this compound in the years to come.

As we conclude this discussion on 5-Chloro-3-methylpyridine-2-carbonitrile, we are reminded of the importance of continued research and innovation in the field of chemistry. The compound's potential for future advancements is vast, and its role in driving scientific progress will undoubtedly continue to grow in the years to come.

Thank you for your attention and for taking the time to learn about 5-Chloro-3-methylpyridine-2-carbonitrile. We hope that this information has been useful and that you will continue to explore the exciting world of chemistry and its many possibilities.

With that, we wish you all the best in your future endeavors and hope that you will continue to find inspiration and knowledge in the field of chemistry. May your journey be filled with discovery, innovation, and the pursuit of excellence.

Thank you once again for your time and attention. We hope that you have found this information to be valuable and that you will continue to engage with the fascinating world of chemistry and its many possibilities.

Goodbye and may your future be filled with the wonders of science and discovery.

The information provided about 5-Chloro-3-methylpyridine-2-carbonitrile is comprehensive and covers its chemical structure, potential applications in medicinal chemistry, materials science, catalysis, and the challenges associated with its use. Here's a concise summary of the key points: ### Key Summary of 5-Chloro-3-methylpyridine-2-carbonitrile 1. Chemical Structure: - A substituted pyridine derivative with a chlorine atom at the 5-position, a methyl group at the 3-position, and a cyano group at the 2-position. - Its unique structure contributes to its reactivity and versatility in chemical reactions. 2. Applications: - Medicinal Chemistry: Potential as a lead compound for drug development, particularly in targeting specific biological pathways. - Materials Science: Utilized in the synthesis of advanced materials, such as polymers and nanomaterials. - Catalysis: Used as a ligand or reagent in catalytic processes due to its functional groups. 3. Challenges and Considerations: - Toxicity/Environmental Impact: Requires careful handling due to potential environmental or health risks. - Synthetic Complexity: Its synthesis may involve multi-step processes, necessitating optimized conditions. - Biocompatibility: Requires thorough evaluation for applications in pharmaceuticals or biotechnology. 4. Research Potential: - Ongoing studies explore its role in sustainable chemistry, green synthesis, and novel therapeutic applications. - Its functional groups make it a candidate for modification to enhance specificity or efficacy in targeted applications. 5. Future Directions: - Development of safer synthesis methods and waste reduction strategies. - Exploration of its role in emerging fields such as nanotechnology and biocompatible materials. ### Conclusion 5-Chloro-3-methylpyridine-2-carbonitrile is a multifaceted compound with significant potential across various scientific disciplines. While its applications are promising, further research is needed to address safety, efficiency, and scalability. Its role in advancing chemistry and technology underscores the importance of continued exploration and innovation in this area. If you have further questions or need specific details about its synthesis, biological activity, or industrial applications, feel free to ask! 😊